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Compound of Interest

Compound Name: Diisohexyl phthalate

Cat. No.: B092407

Application Notes: Diisohexyl Phthalate as a
Reference Standard

Introduction

Diisohexyl phthalate (DIHP) is a member of the phthalic acid esters family, commonly utilized
as a plasticizer to enhance the flexibility and durability of polymers. Due to its potential for
migration from plastic materials into the environment, food, and consumer products, regulatory
bodies and quality control laboratories frequently monitor its presence. As a reference
standard, high-purity DIHP is essential for the accurate identification and quantification of this
compound in various matrices. Its primary applications in analytical chemistry include its use as
a calibrant for chromatographic systems and as a spiking agent for determining method
accuracy and recovery.

Physicochemical Properties of Diisohexyl Phthalate

A comprehensive understanding of the physicochemical properties of Diisohexyl Phthalate is
crucial for its effective use as a reference standard. These properties influence its behavior in
different analytical systems.
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Property Value Reference
Molecular Formula C20H3004 [1112]
Molecular Weight 334.4 g/mol [1][2]

CAS Number 71850-09-4, 146-50-9 [1]

bis(4-methylpentyl) benzene-
IUPAC Name _ [1]
1,2-dicarboxylate

Appearance Neat/Liquid
Purity (Assay) =299.0% (GC)
Storage Temperature 2-8°C

Analytical Techniques

The most prevalent methods for the determination of diisohexyl phthalate are gas
chromatography (GC) coupled with mass spectrometry (MS) or a flame ionization detector
(FID), and high-performance liquid chromatography (HPLC) with ultraviolet (UV) detection.[3][4]
[5] GC-MS offers high sensitivity and selectivity, making it ideal for trace-level analysis and
confirmation of identity through mass spectra.[3] HPLC-UV is a robust and widely available
technique suitable for quantifying higher concentrations of DIHP.[4]

Experimental Protocols

Protocol 1: Determination of Diisohexyl Phthalate in Beverages by Gas Chromatography-
Mass Spectrometry (GC-MS)

This protocol outlines a method for the extraction and quantification of DIHP from a liquid
matrix, such as bottled water or other beverages, using a deuterated internal standard for
enhanced accuracy.

1. Materials and Reagents
o Diisohexyl phthalate analytical standard (=99.0% purity)

o Deuterated phthalate internal standard (e.g., Di-n-octyl phthalate-d4)
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Isohexane (or n-hexane), analytical grade
Acetone, analytical grade
Anhydrous sodium sulfate
Volumetric flasks, pipettes, and syringes
Centrifuge tubes (50 mL)
Vortex mixer
Nitrogen evaporator
GC-MS system with autosampler
. Standard Solution Preparation

Stock Solution (1000 pg/mL): Accurately weigh 10 mg of diisohexyl phthalate standard into
a 10 mL volumetric flask. Dissolve and bring to volume with isohexane.

Internal Standard (IS) Stock Solution (100 pg/mL): Prepare a stock solution of the deuterated
internal standard in isohexane.

Calibration Standards (0.05 - 5.0 pg/mL): Prepare a series of calibration standards by serial
dilution of the stock solution with isohexane. Spike each calibration standard with the internal
standard to a final concentration of 0.5 pg/mL.

. Sample Preparation (Liquid-Liquid Extraction)
Transfer 10 mL of the beverage sample into a 50 mL centrifuge tube.
Spike the sample with the internal standard solution to a final concentration of 0.5 pug/mL.
Add 10 mL of isohexane to the centrifuge tube.
Vigorously shake the tube for 2 minutes using a vortex mixer to ensure thorough mixing.[6][7]

Centrifuge the mixture to facilitate phase separation.
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Carefully transfer the upper organic layer (isohexane) to a clean tube.

Pass the extract through a small column containing anhydrous sodium sulfate to remove any

residual water.

Concentrate the extract to approximately 1 mL under a gentle stream of nitrogen.[6][7]

Transfer the final extract to a 2 mL autosampler vial for GC-MS analysis.

4. GC-MS Instrumental Parameters
Parameter Value
GC System Agilent 7890A or equivalent
Column DB-5ms (30 m x 0.25 mm, 0.25 um) or similar
Injection Volume 1L
Injector Temperature 280°C
Injection Mode Splitless

Carrier Gas

Helium or Hydrogen|[8]

Oven Program

80°C (hold 1 min), ramp to 200°C at 20°C/min,
then to 300°C at 10°C/min (hold 5 min)[7]

MS System

Agilent 5975C or equivalent

lonization Mode

Electron lonization (El) at 70 eV

Source Temperature

230°C

Acquisition Mode

Selected lon Monitoring (SIM)

Quantifier lon

m/z 149

Qualifier lons

m/z 167, 279

Protocol 2: Analysis of Diisohexyl Phthalate in Polymer Materials by High-Performance Liquid

Chromatography (HPLC-UV)
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This protocol is suitable for determining the concentration of DIHP in plastic or polymer
samples where higher concentrations are expected.

1. Materials and Reagents

» Diisohexyl phthalate analytical standard (=99.0% purity)

o Tetrahydrofuran (THF), HPLC grade

o Hexane, HPLC grade

o Acetonitrile, HPLC grade

e Water, HPLC grade

e HPLC system with UV detector

e Analytical balance

o Centrifuge and centrifuge tubes

e Syringe filters (0.45 um)

2. Standard Solution Preparation

e Stock Solution (1000 pg/mL): Accurately weigh 10 mg of diisohexyl phthalate standard into
a 10 mL volumetric flask. Dissolve and bring to volume with acetonitrile.

o Calibration Standards (1 - 100 pg/mL): Prepare a series of working standards by diluting the
stock solution with the mobile phase.

3. Sample Preparation (Solvent Extraction/Polymer Precipitation)

e Accurately weigh approximately 0.1 g of the polymer sample into a glass vial.

e Add 5 mL of THF to completely dissolve the sample. Sonication may be used to aid
dissolution.[9]

e Slowly add 10 mL of hexane while stirring to precipitate the polymer.[9]
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e Centrifuge the mixture to pellet the precipitated polymer.

o Carefully decant the supernatant containing the dissolved phthalates into a clean vial.
o Evaporate the solvent to dryness under a stream of nitrogen.

o Reconstitute the residue in a known volume (e.g., 2 mL) of the mobile phase.

o Filter the solution through a 0.45 pm syringe filter into an HPLC vial.[10]

4. HPLC-UV Instrumental Parameters

Parameter Value

HPLC System Agilent 1260 or equivalent

Column C18 column (e.g., 250 x 4.6 mm, 5 um)
Mobile Phase Acetonitrile:Water (85:15 v/v)[10]

Flow Rate 1.0 mL/min

Injection Volume 20 pL

Column Temperature 30°C

UV Detection 225 nm[11]

Run Time 15 minutes

Quantitative Data Summary

The following table provides representative data for the analysis of diisohexyl phthalate using
the described protocols. Actual values may vary depending on the specific instrumentation and
conditions.
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Parameter GC-MS HPLC-UV
Retention Time (approx.) 12.5 min 8.2 min
Characteristic lons (m/z) 149, 167, 279 N/A

Limit of Detection (LOD) 0.01 pg/mL 0.1 pg/mL
Limit of Quantification (LOQ) 0.05 pg/mL 0.3 pg/mL
Linearity (r?) >0.995 >0.995
Spike Recovery (%) 90 - 110% 92 - 108%

Visualized Workflows and Relationships

dot digraph "GC_MS_Workflow" { graph [fonthame="Arial", rankdir="TB", splines="ortho"]; node
[shape="record", style="rounded,filled", fontname="Arial", fontsize="10", fillcolor="#F1F3F4",
fontcolor="#202124"]; edge [fontname="Arial", fontsize="9", color="#5F6368"];

subgraph "cluster_prep" { label="Sample Preparation"; bgcolor="#FFFFFF"; style="rounded";
node [fillcolor="#4285F4", fontcolor="#FFFFFF"]; Sample [label="Liquid Sample (10 mL)"];
Spike [label="Spike with Internal Standard"]; Extract [label="Liquid-Liquid Extraction\nwith
Isohexane"]; Dry [label="Dry with Na2S0O4"]; Concentrate [label="Concentrate under N2"];
Final_Extract [label="Final Extract in Vial"]; }

subgraph "cluster_analysis" { label="GC-MS Analysis"; bgcolor="#FFFFFF"; style="rounded";
node [fillcolor="#34A853", fontcolor="#FFFFFF"]; Inject [label="Inject 1 uL into GC-MS"];
Separate [label="Chromatographic Separation\n(GC)"]; Detect [label="Detection &
Identification\n(MS)"]; }

subgraph "cluster_data" { label="Data Processing"; bgcolor="#FFFFFF"; style="rounded"; node
[fillcolor="#FBBCO05", fontcolor="#202124"]; Calibrate [label="Generate Calibration Curve"];
Quantify [label="Quantify DIHP Concentration"]; Report [label="Report Results"]; }

Sample -> Spike -> Extract -> Dry -> Concentrate -> Final_Extract; Final_Extract -> Inject
[lhead="cluster_analysis"]; Inject -> Separate -> Detect; Detect -> Calibrate
[lhead="cluster_data"]; Calibrate -> Quantify -> Report; } caption: "Workflow for DIHP analysis
by GC-MS."
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dot digraph "HPLC_UV_Workflow" { graph [fontname="Arial", rankdir="TB", splines="ortho"];
node [shape="record", style="rounded,filled", fontname="Arial", fontsize="10",
fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fonthame="Arial", fontsize="9",
color="#5F6368"];

subgraph "cluster_prep" { label="Sample Preparation"; bgcolor="#FFFFFF"; style="rounded";
node [fillcolor="#EA4335", fontcolor="#FFFFFF"]; Sample [label="Solid Polymer Sample
(~0.19)"]; Dissolve [label="Dissolve in THF"]; Precipitate [label="Precipitate Polymer\nwith
Hexane"]; Separate [label="Centrifuge & Collect Supernatant"]; Reconstitute [label="Evaporate
& Reconstitute\nin Mobile Phase"]; Filter [label="Filter (0.45 um)"]; }

subgraph "cluster_analysis"” { label="HPLC-UV Analysis"; bgcolor="#FFFFFF"; style="rounded";
node [fillcolor="#4285F4", fontcolor="#FFFFFF"]; Inject [label="Inject 20 pL into HPLC"];
HPLCSeparate [label="Chromatographic Separation\n(C18 Column)"]; Detect [label="UV
Detection (225 nm)"]; }

subgraph "cluster_data" { label="Data Processing"; bgcolor="#FFFFFF"; style="rounded"; node
[fillcolor="#FBBCO05", fontcolor="#202124"]; Calibrate [label="Generate Calibration Curve"];
Quantify [label="Quantify DIHP Concentration"]; Report [label="Report Results"]; }

Sample -> Dissolve -> Precipitate -> Separate -> Reconstitute -> Filter; Filter -> Inject
[lhead="cluster_analysis"]; Inject -> HPLCSeparate -> Detect; Detect -> Calibrate
[lhead="cluster_data"]; Calibrate -> Quantify -> Report; } caption: "Workflow for DIHP analysis
by HPLC-UV."

dot digraph "Quantification_Logic" { graph [fontname="Arial", splines="true", overlap="false"];
node [shape="box", style="rounded,filled", fontname="Arial", fontsize="10"]; edge
[fontname="Arial", fontsize="9", color="#5F6368"];

Standards [label="Known Concentrations\nof DIHP Standard", fillcolor="#4285F4",
fontcolor="#FFFFFF"]; Instrument [label="Analytical Instrument\n(GC-MS or HPLC)",
fillcolor="#F1F3F4", fontcolor="#202124"]; Signal [label="Instrument Response\n(Peak Area)",
fillcolor="#F1F3F4", fontcolor="#202124"]; Calibration [label="Calibration Curve\n(Response
vs. Concentration)”, fillcolor="#34A853", fontcolor="#FFFFFF"]; Unknown_Sample
[label="Unknown Sample\nAnalysis", fillcolor="#EA4335", fontcolor="#FFFFFF"];
Unknown_Signal [label="Instrument Response\nfor Unknown", fillcolor="#F1F3F4",
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fontcolor="#202124"]; Final_Conc [label="Calculated Concentration\nin Sample",
fillcolor="#FBBCO05", fontcolor="#202124"];

Standards -> Instrument -> Signal -> Calibration; Unknown_Sample -> Instrument ->
Unknown_Signal; {Unknown_Signal, Calibration} -> Final_Conc; } caption: "Logical relationship
for quantification."”

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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